Cas no 30752-19-3 (4-N-Hexyloxybromobenzene)

• Product Name: 4-N-Hexyloxybromobenzene
• CAS No: 30752-19-3
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• MDL: MFCD00173753
• CID: 88885
• PubChem ID: 135727201
• Update Time: 2025-05-21

4-N-Hexyloxybromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenoxy)hexane
• 4-n-Hexyloxybromobenzene
• 1-Bromo-4-n-hexyloxybenzene
• 1-Bromo-4-hexyloxybenzene
• 1-bromo-4-(hexyloxy)Benzene
• 1-bromo-4-hexoxybenzene
• p-Bromo(hexyloxy)benzene
• 1-(4-bromophenyl)oxyhexane
• 4-Bromophenyl Hexyl Ether
• 4-Hexyloxybromobenzene
• 4-n-hexyloxy-1-bromobenzene
• p-Hexyloxybromobenzene
• 30752-19-3
• B3876
• GKLMJONYGGTHHM-UHFFFAOYSA-N
• CS-0152138
• MFCD00173753
• p-Bromophenylhexyl ether
• AS-19798
• SY048943
• FT-0605656
• A820608
• J-503244
• 4-n-hexyloxyphenyl bromide
• Benzene, 1-bromo-4-(hexyloxy)-
• SCHEMBL917535
• AKOS009157527
• DTXSID70885487
• D70349
• 1-bromanyl-4-hexoxy-benzene
• DB-047898
• 4-N-Hexyloxybromobenzene

• MDL： MFCD00173753
• Inchi： 1S/C12H17BrO/c1-2-3-4-5-10-14-12-8-6-11(13)7-9-12/h6-9H,2-5,10H2,1H3
• InChI Key： GKLMJONYGGTHHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCCCC

Computed Properties

• Exact Mass: 256.04600
• Monoisotopic Mass: 256.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.226
• Boiling Point: 154°C/12mmHg(lit.)
• Flash Point: >110°(230°F)
• Refractive Index: 1.524
• PSA: 9.23000
• LogP: 4.40820
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-N-Hexyloxybromobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Other Chemical Reagents

Additional information on 4-N-Hexyloxybromobenzene

4-N-Hexyloxybromobenzene: A Comprehensive Overview

4-N-Hexyloxybromobenzene, also known by its CAS registry number CAS No 30752-19-3, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C₁₃H₁₉BrO, is characterized by its unique structure and properties, making it a valuable component in numerous applications.

The structure of 4-N-Hexyloxybromobenzene consists of a bromine atom attached to a benzene ring, with a hexyloxy group (-O-C₆H₁₃) at the para position relative to the bromine atom. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The compound's solubility, stability, and reactivity are key factors that have been extensively studied in recent research.

Recent studies have highlighted the potential of 4-N-Hexyloxybromobenzene in advanced materials synthesis. For instance, researchers have explored its role as a precursor in the preparation of functional polymers and nanoparticles. Its ability to undergo various substitution reactions makes it an ideal candidate for modifying polymer surfaces or creating hybrid materials with tailored properties.

In the field of catalysis, CAS No 30752-19-3 has shown promise as a ligand or catalyst in organometallic reactions. Its bulky hexyloxy group provides steric protection to reactive sites, enhancing selectivity in complex transformations. This property has been leveraged in the synthesis of enantioselective catalysts, which are critical in pharmaceutical and agrochemical industries.

The compound's stability under thermal and oxidative conditions has also been a focus of recent investigations. Studies have demonstrated that 4-N-Hexyloxybromobenzene exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature applications such as in the formulation of heat-resistant polymers or as an additive in high-performance lubricants.

In terms of environmental impact, researchers have evaluated the biodegradation potential of CAS No 30752-19-3. Findings indicate that under aerobic conditions, the compound undergoes gradual degradation, releasing non-toxic byproducts. This information is crucial for assessing its safety profile and ensuring sustainable use in industrial processes.

The synthesis of 4-N-Hexyloxybromobenzene involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental footprint.

In conclusion, 4-N-Hexyloxybromobenzene, with its unique chemical properties and versatile applications, continues to be a focal point in contemporary chemical research. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing materials science and industrial chemistry.